Cas no 272776-07-5 (9-Methyl[1，2，5]oxadiazolo[3，4-f]cinnoline)

• Product Name: 9-Methyl[1，2，5]oxadiazolo[3，4-f]cinnoline
• CAS No: 272776-07-5
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 248039
• PubChem ID: 2736919
• Update Time: 2025-04-19

9-Methyl[1，2，5]oxadiazolo[3，4-f]cinnoline Chemical and Physical Properties

Names and Identifiers

• [1,2,5]Oxadiazolo[3,4-f]cinnoline,9-methyl-
• 9-methyl-[1,2,5]oxadiazolo[3,4-f]cinnoline
• 9-Methyl[1,2,5]oxadiazolo[3,4-f]cinnoline
• HMS561M03
• NBNRXKLMMDXGPS-UHFFFAOYSA-
• 9-Methyl-1,2,5-oxadiazolo[3,4-f]cinnoline
• FT-0621675
• AKOS005382455
• Maybridge1_007131
• CS-0336081
• InChI=1/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
• 272776-07-5
• DTXSID20371704
• MFCD00582798
• 9-methyl-[1, 2, 5]oxadiazolo[3, 4-f]cinnoline
• 9-Methyl[1，2，5]oxadiazolo[3，4-f]cinnoline

• Inchi： 1S/C9H6N4O/c1-5-4-10-11-6-2-3-7-9(8(5)6)13-14-12-7/h2-4H,1H3
• InChI Key： NBNRXKLMMDXGPS-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC3=C(C(=CN=N3)C)C2=N1

Computed Properties

• Exact Mass: 186.05400
• Monoisotopic Mass: 186.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Melting Point: 171-173
• PSA: 64.70000
• LogP: 1.47440

9-Methyl[1，2，5]oxadiazolo[3，4-f]cinnoline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines